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Compound of Interest

Compound Name: 2-Bromo-2-cyclohexen-1beta-ol

CAS No.: 109431-74-5

Cat. No.: B2493247

Get Quote

Executive Safety Summary
2-Bromo-2-cyclohexen-1

-ol is a functionalized cyclic allylic alcohol containing a vinylic bromine.[1][2][3] While valuable
as a chiral building block, its disposal requires strict adherence to Halogenated Organic waste
protocols.[2]

Immediate Hazards:

Irritant: Severe eye and skin irritant; lachrymator potential.

Reactivity: The allylic alcohol moiety is susceptible to acid-catalyzed rearrangement or

dehydration.[2] The vinylic bromide is generally stable but can release hydrogen bromide

(HBr) upon thermal decomposition.

Incompatibility: violently incompatible with strong oxidizers (e.g., permanganates) and active

metals (Li, Mg, Na).[1][2][3]
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Pre-Disposal Assessment & Chemical Logic[1][2][3]
As a Senior Application Scientist, I emphasize that safe disposal is not just about "throwing it

away"—it is about neutralizing potential energy and toxicity. You must understand the

molecule's behavior in the waste stream.

The "Why" Behind the Protocol
Halogenated Classification: The presence of the bromine atom mandates that this compound

enters the Halogenated Waste Stream.[2] Mixing this with non-halogenated solvents (like

acetone or ethanol waste) can result in significant regulatory fines and increased disposal

costs (often 3x higher), as halogenated compounds require specific high-temperature

incineration with scrubbers to capture acid gases (HBr/HCl).[1]

Stereochemical Integrity: The "1

" designation indicates a specific stereoisomer.[2] While stereochemistry does not alter the
regulatory waste code, it often implies high purity. If the compound is expired but chemically
intact, consider redistribution to internal synthetic chemistry groups before disposal.

Chemical Stability:

Vinylic Bromide (C=C-Br): Relatively inert to nucleophilic substitution compared to alkyl

halides, but will release toxic fumes if burned in an open atmosphere.[1][2]

Allylic Alcohol (C=C-C-OH): Prone to oxidation.[1][2] Do not place in waste containers

containing chromic acid or nitric acid, as this can lead to exothermic oxidation and

pressure buildup.

Physical & Regulatory Data
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Property Value / Classification Operational Implication

Physical State
Solid or Viscous Liquid (MP

dependent on purity)

determines container type

(Wide-mouth vs. Jerry can).[1]

[2][3]

Flash Point > 90°C (Estimated)
Combustible.[1][2][3] Classify

as Ignitable if in solvent.

Water Solubility Low / Immiscible
Do not dispose of down the

drain.[1][3][4]

RCRA Code (US)
D001 (if ignitable solvent) or

Lab Pack

Must be listed on the

hazardous waste manifest.[1]

[2][3]

Waste Stream Halogenated Organic
Green Label (standard lab

color code).[1][2][3][5]

Step-by-Step Disposal Protocol
Phase A: Segregation (The Golden Rule)
CRITICAL: Never mix 2-Bromo-2-cyclohexen-1

-ol with:

Strong Bases (NaOH, KOH): Can induce elimination reactions, generating reactive alkynes

or benzyne-like intermediates.[1][2][3]

Oxidizers: Risk of fire/explosion.[2]

Aqueous Acid Waste: Keep separate to prevent phase separation and unexpected

hydrolysis.[2]

Phase B: Containerization
Select Container:
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For Pure Substance: Use the original glass vial if possible. Place the vial inside a sealable

polyethylene bag (secondary containment) before placing it in the solid waste drum.

For Solutions: Use a High-Density Polyethylene (HDPE) jerry can compatible with

halogenated solvents.[1]

Labeling:

Affix a hazardous waste tag immediately.[2][6]

Must Read: "Hazardous Waste - Halogenated Organic."[2][5][6][7]

Constituents: List "2-Bromo-2-cyclohexen-1-ol" explicitly. Do not use abbreviations like

"BCO."

Phase C: Neutralization (Spill Contingency Only)
If a spill occurs:

Evacuate the immediate area.[2][8]

Don PPE (Nitrile gloves, safety goggles, lab coat).[2]

Absorb liquid spills with Vermiculite or Activated Charcoal.

Do not attempt to chemically neutralize the bromine moiety in the hood; the kinetics are too

slow for emergency response. Package the absorbent as solid hazardous waste.

Decision Logic & Workflow
The following diagram illustrates the decision process for disposing of 2-Bromo-2-cyclohexen-1

-ol, ensuring compliance and safety.
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Figure 1: Decision tree for the safe disposal of halogenated cyclic alcohols. Note that even if

dissolved in a non-halogenated solvent, the presence of the brominated solute often mandates

the entire mixture be treated as halogenated waste depending on concentration thresholds.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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